Cas no 847743-97-9 (5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide
• CAS No: 847743-97-9
• MF: C₁₆H₁₄Cl₃N₃O
• MW: 370.660860538483
• CID: 6088516
• PubChem ID: 4850451
• Update Time: 2025-06-08

5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z27263307
• EN300-26600589
• AKOS033998547
• 847743-97-9
• 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C16H14Cl3N3O/c17-11-3-4-14(22-5-1-2-6-22)13(8-11)21-16(23)10-7-12(18)15(19)20-9-10/h3-4,7-9H,1-2,5-6H2,(H,21,23)
• InChI Key： SHETYBLUHUFAEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1C=NC(=C(C=1)Cl)Cl)=O)N1CCCC1

Computed Properties

• Exact Mass: 369.020245g/mol
• Monoisotopic Mass: 369.020245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide

5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 847743-97-9): An Overview

5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 847743-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide features a pyridine ring substituted with two chlorine atoms at the 5 and 6 positions, and an amide group attached to the 3-position. The amide group is further substituted with a 5-chloro-2-(pyrrolidin-1-yl)phenyl moiety, which imparts additional complexity and functionality to the molecule. This intricate structure contributes to the compound's ability to interact with various biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide in treating inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis (programmed cell death) and disrupt cell cycle progression. These findings suggest that 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide could be a potential lead compound for developing novel anticancer therapies.

In addition to its therapeutic applications, 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences revealed that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The synthesis of 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide involves several well-established chemical reactions. The key steps include the formation of the pyridine ring through a condensation reaction followed by chlorination at the 5 and 6 positions. The amide group is then introduced via an amidation reaction with a suitable amine derivative. The final step involves the substitution of the phenyl ring with a 5-chloro substituent and a pyrrolidine moiety. These synthetic methods are scalable and can be adapted for large-scale production if required.

To further enhance its therapeutic potential, researchers are exploring various derivatives of 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-yl)phenyl]pyridine-3-carboxamide. By modifying specific functional groups or substituents, it is possible to fine-tune the compound's pharmacological properties and improve its efficacy or reduce side effects. For example, substituting different alkyl or aryl groups on the pyrrolidine ring can alter the compound's lipophilicity and solubility, which can impact its absorption and distribution in vivo.

In conclusion, 5,6-dichloro-N-[5-chloro-2-(pyrrolidin-1-y l)phenyl]pyridine -3-carboxamide (CAS No. 847743 -97 -9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in inflammatory diseases and cancer.